![molecular formula C13H17ClN2OS B215749 N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide](/img/structure/B215749.png)
N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide
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Overview
Description
N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide, also known as CMHP, is a chemical compound that has been widely studied in scientific research for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide is not fully understood, but it is thought to act on the dopaminergic and glutamatergic systems in the brain. This compound has been shown to increase dopamine levels in the striatum of animal models, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to modulate the activity of NMDA receptors, which are involved in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. In addition to its neuroprotective and analgesic effects, this compound has been shown to have anti-inflammatory effects and to modulate the immune system. This compound has also been shown to have effects on metabolism and energy balance, although the exact mechanisms are not fully understood.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been shown to have a wide range of potential therapeutic applications, which makes it a promising candidate for further study. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or mechanisms.
Future Directions
There are several potential future directions for research on N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide. One area of focus could be on further elucidating its mechanism of action, which would allow for more targeted drug development. Additionally, research could focus on optimizing the synthesis method for this compound to make it more efficient and cost-effective. Finally, there is potential for research on the use of this compound in combination with other drugs or therapies to enhance its therapeutic effects.
Synthesis Methods
N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide can be synthesized through a multi-step process that involves the reaction of 4-chloro-2-methylphenylmagnesium bromide with 4-hydroxypiperidine-1-carbothioamide. The resulting product is then purified through a series of chromatography steps to obtain the final compound.
Scientific Research Applications
N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide has been studied for its potential therapeutic applications in a variety of areas, including neurodegenerative diseases, pain management, and addiction. In particular, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease, as well as potential analgesic effects in animal models of pain.
properties
Molecular Formula |
C13H17ClN2OS |
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Molecular Weight |
284.81 g/mol |
IUPAC Name |
N-(4-chloro-2-methylphenyl)-4-hydroxypiperidine-1-carbothioamide |
InChI |
InChI=1S/C13H17ClN2OS/c1-9-8-10(14)2-3-12(9)15-13(18)16-6-4-11(17)5-7-16/h2-3,8,11,17H,4-7H2,1H3,(H,15,18) |
InChI Key |
GOBTWKDHNBPIFZ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)Cl)NC(=S)N2CCC(CC2)O |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=S)N2CCC(CC2)O |
Origin of Product |
United States |
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